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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the crystal structure of nickel(ll) thiocyanate,
Ni(SCN)2, a coordination polymer of significant interest in materials science and coordination
chemistry. The information presented herein is compiled from crystallographic studies and is
intended to serve as a valuable resource for researchers working with this and related
compounds.

Crystal Structure and Coordination Environment

The crystal structure of nickel(ll) thiocyanate was first determined by Dubler, Relier, and
Oswald in 1982.[1][2][3] It crystallizes in the monoclinic crystal system with the space group
C2/m.[1][2][4] The fundamental building block of the structure consists of a nickel(ll) ion
octahedrally coordinated by two nitrogen atoms and four sulfur atoms from the bridging
thiocyanate ligands.[5] This coordination environment can be denoted as NiN2Sa.

The thiocyanate ligand (SCN~) is an ambidentate ligand, capable of coordinating through either
the nitrogen or the sulfur atom. In the structure of Ni(SCN)z2, it acts as a bridging ligand,
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connecting adjacent nickel centers. Specifically, the sulfur atom of the thiocyanate ligand
bridges two nickel ions, leading to the formation of a two-dimensional (2D) polymeric sheet
structure.[5] These sheets are held together by van der Waals forces.

The coordination polyhedron around the nickel(ll) ion is a distorted octahedron. The two
nitrogen atoms from two different thiocyanate ligands occupy two coordination sites, while the
four sulfur atoms from four other thiocyanate ligands complete the octahedral geometry.[5]

Crystallographic Data

The crystallographic data for nickel(ll) thiocyanate, as determined by single-crystal X-ray
diffraction, are summarized in the table below.
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Parameter Value
Crystal System Monoclinic
Space Group C2/m

Unit Cell Dimensions

a 10.476(7) A
b 3.628(2) A
c 6.165(5) A
a 90°

B 106.89(9)°
y 90°

Volume 224.2(3) A3
z 2

Coordination Geometry

Ni-N Bond Length 2.02(1) A

Ni-S Bond Length 2.518(3) A, 2.576(3) A
N-Ni-N Angle 180°

S-Ni-S Angles 85.9(1)°, 94.1(1)°, 180°
N-Ni-S Angles 87.7(2)°, 92.3(2)°

Experimental Protocols
Synthesis of Nickel(ll) Thiocyanate Crystals

A common method for the synthesis of nickel(ll) thiocyanate crystals is through a salt
metathesis reaction in an aqueous solution.[5]

Materials:
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Nickel(ll) sulfate hexahydrate (NiSO4:6H20) or Nickel(Il) chloride hexahydrate (NiCl2:6H20)
[6]

Barium thiocyanate (Ba(SCN)z) or Potassium thiocyanate (KSCN)[6]

Distilled water

Ethanol (for washing)
Procedure:
e Prepare an aqueous solution of a nickel(ll) salt (e.g., nickel(ll) sulfate hexahydrate).

e Prepare a separate agueous solution of a thiocyanate salt (e.g., barium thiocyanate). A slight
excess of the thiocyanate salt is typically used.[6]

» Slowly add the thiocyanate salt solution to the nickel(ll) salt solution with constant stirring.

« |f barium thiocyanate is used, a white precipitate of barium sulfate (BaSOa) will form. This
precipitate should be removed by filtration.

e The resulting green or dark green solution contains the dissolved nickel(ll) thiocyanate.[6]

 Allow the filtrate to slowly evaporate at room temperature. Microcrystalline nickel(ll)
thiocyanate will precipitate out of the solution.[5]

o Collect the crystals by filtration.
e Wash the crystals with a small amount of cold ethanol to remove any soluble impurities.[6]

e Dry the crystals under vacuum or in a desiccator.[6]

Single-Crystal X-ray Diffraction Analysis

The determination of the crystal structure of nickel(ll) thiocyanate is achieved through single-
crystal X-ray diffraction.

Instrumentation:
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o Afour-circle single-crystal X-ray diffractometer equipped with a suitable X-ray source (e.g.,
Mo-Ka radiation, A = 0.71073 A) and a detector.[1]

Procedure:

o Crystal Mounting: A suitable single crystal of nickel(ll) thiocyanate is selected under a
microscope and mounted on a goniometer head using a glass fiber and a suitable adhesive.

» Data Collection: The mounted crystal is placed on the diffractometer and cooled to a low
temperature (e.g., 100 K) to minimize thermal vibrations. A full sphere of diffraction data is
collected by rotating the crystal through a series of angles (¢, X, and w scans).

o Data Reduction: The collected diffraction images are processed to integrate the intensities of
the reflections and apply corrections for factors such as Lorentz and polarization effects, and
absorption.

 Structure Solution and Refinement: The crystal structure is solved using direct methods or
Patterson methods to determine the initial positions of the atoms. The structural model is
then refined using full-matrix least-squares methods against the experimental diffraction
data. This process minimizes the difference between the observed and calculated structure
factors. The final refinement includes anisotropic displacement parameters for all non-
hydrogen atoms.

Structural Visualization

The coordination environment of the nickel(ll) ion in the nickel thiocyanate crystal structure is
a key feature. The following diagram, generated using the DOT language, illustrates this
coordination.
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Caption: Coordination of Ni(ll) in Nickel Thiocyanate.

The following diagram illustrates the experimental workflow for the synthesis and
characterization of nickel thiocyanate crystals.
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Caption: Synthesis and Characterization Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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